Cas no 91004-70-5 (Benzeneethanol, α-methyl-4-nitro-)

• Product Name: Benzeneethanol, α-methyl-4-nitro-
• CAS No: 91004-70-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6644629
• PubChem ID: 19969234
• Update Time: 2026-03-12

Benzeneethanol, α-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-2-propanol
• SCHEMBL1625595
• 1-(4-nitrophenyl)propan-2-ol
• 91004-70-5
• AKOS012315403
• ZWSWIWJJHKMBDI-UHFFFAOYSA-N
• Benzeneethanol, α-methyl-4-nitro-

• Inchi： 1S/C9H11NO3/c1-7(11)6-8-2-4-9(5-3-8)10(12)13/h2-5,7,11H,6H2,1H3
• InChI Key： ZWSWIWJJHKMBDI-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzeneethanol, α-methyl-4-nitro-

Chemical Profile of Benzeneethanol, α-methyl-4-nitro- (CAS No. 91004-70-5)

Benzeneethanol, α-methyl-4-nitro-, identified by its Chemical Abstracts Service (CAS) number 91004-70-5, is a specialized organic compound with significant applications in the field of pharmaceutical intermediates and fine chemical synthesis. This compound belongs to the class of nitroalkylbenzenes, which have garnered considerable attention due to their versatile reactivity and utility in constructing more complex molecular architectures.

The structural framework of Benzeneethanol, α-methyl-4-nitro- consists of a benzene ring substituted with an α-methyl group and a 4-nitro functional group, linked to an ethanol moiety. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both the nitro and hydroxyl groups enhances its reactivity, allowing for further functionalization via nucleophilic aromatic substitution, reduction, or condensation reactions.

In recent years, the demand for high-purity intermediates in pharmaceutical manufacturing has driven research into optimizing the synthesis and handling of compounds like Benzeneethanol, α-methyl-4-nitro-. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring compliance with stringent regulatory standards. These methods often involve catalytic hydrogenation or metal-catalyzed coupling reactions, which are critical for achieving the desired product characteristics.

One of the most compelling applications of Benzeneethanol, α-methyl-4-nitro- is in the development of pharmacologically active compounds. The nitro group serves as a versatile handle for further derivatization, enabling the creation of molecules with enhanced biological activity. For instance, researchers have explored its use in synthesizing novel antimicrobial agents and anti-inflammatory drugs. The α-methyl substituent contributes to steric and electronic effects that can modulate drug-receptor interactions, potentially improving therapeutic efficacy.

Recent studies have highlighted the role of nitroaromatic compounds in medicinal chemistry due to their ability to act as prodrugs or bioisosteres. Benzeneethanol, α-methyl-4-nitro- has been investigated as a precursor for compounds targeting neurological disorders, where its structural features may facilitate blood-brain barrier penetration. Additionally, its incorporation into heterocyclic frameworks has shown promise in generating new scaffolds with improved pharmacokinetic profiles.

The chemical properties of Benzeneethanol, α-methyl-4-nitro- also make it relevant in materials science applications. For example, its derivatives have been explored as intermediates in the synthesis of liquid crystals and organic semiconductors. The nitro group's electron-withdrawing nature can influence electronic properties, making these compounds suitable for optoelectronic devices. Furthermore, modifications to the ethanol moiety can alter solubility and compatibility with various matrices.

Safety considerations are paramount when handling Benzeneethanol, α-methyl-4-nitro-, despite not being classified as a hazardous substance under standard regulations. Proper storage conditions are essential to prevent degradation or unwanted side reactions. Laboratory protocols emphasize controlled environments and personal protective equipment (PPE) to ensure safe handling. As research continues to expand its applications, understanding its stability and reactivity remains crucial for industrial-scale production.

The synthesis of Benzeneethanol, α-methyl-4-nitro- typically involves multi-step processes starting from commercially available precursors such as nitrotoluene or methylbenzene derivatives. Catalytic methods play a significant role in these syntheses, often employing palladium or copper catalysts to facilitate key transformations efficiently. Recent advancements in green chemistry have encouraged the use of solvent-free conditions or biocatalysts to minimize environmental impact while maintaining high yields.

In conclusion,Benzeneethanol, α-methyl-4-nitro- (CAS No. 91004-70-5) is a multifunctional compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways and applications that continue to be explored in academic and industrial research. As our understanding of its properties evolves, Benzeneethanol, α-methyl, 4-nitro, will likely remain a cornerstone intermediate in developing innovative chemical solutions.